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Compound of Interest

Compound Name: AFN-1252 tosylate

Cat. No.: B1665052

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

AFN-1252 is a potent and selective inhibitor of the staphylococcal enzyme enoyl-acyl carrier
protein reductase (Fabl), a critical component of the bacterial fatty acid biosynthesis Il (FASII)
pathway.[1][2] Its targeted mechanism of action makes it highly effective against
Staphylococcus species, including methicillin-resistant Staphylococcus aureus (MRSA), with a
low propensity for developing resistance.[1][2] Accurate and consistent preparation of AFN-
1252 tosylate solutions is paramount for obtaining reliable and reproducible results in in vitro
experiments such as antibacterial susceptibility testing. This document provides a detailed
protocol for the preparation of AFN-1252 tosylate solutions for such applications.

Physicochemical and In Vitro Activity Data

Quantitative data for AFN-1252 is summarized in the tables below. It is important to note that
while experiments are conducted using the tosylate salt, concentrations and activity are
typically reported as the free-base equivalent.

Table 1: Physicochemical Properties of AFN-1252 and its Tosylate Salt
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Property Value Reference
(2E)-N-methyl-N-[(3-methyl-1-
benzofuran-2-yl)methyl]-3-(7-

Chemical Name (Free Base) 0Xx0-5,6,7,8-tetrahydro-1,8- [3]
naphthyridin-3-yl)prop-2-
enamide

Molecular Weight (Free Base) 375.42 g/mol [3]

Molecular Weight (Tosylate
547.63 g/mol [1]

Salt)

Recommended Solvent Dimethyl Sulfoxide (DMSO) [4]

Table 2: In Vitro Antibacterial Potency of AFN-1252
Organism MIC Range (ug/mL)  MICoeo (pg/mL) Reference
Staphylococcus
0.002 -0.12 <0.015 [2]

aureus

Coagulase-negative -

_ Not specified 0.12 [2]
staphylococci

Methicillin-resistant S. N

Not specified <0.008 [4]
aureus (MRSA)

Vancomycin-

intermediate S. Not specified 0.12 [4]

aureus (VISA)

Vancomycin-resistant -~

Not specified 0.06 [4]

S. aureus (VRSA)

Mechanism of Action

AFN-1252 specifically targets and inhibits Fabl, the enoyl-ACP reductase in Staphylococcus.

This enzyme catalyzes the final, rate-limiting step in each cycle of fatty acid elongation. By

inhibiting Fabl, AFN-1252 disrupts the synthesis of essential fatty acids, which are vital for
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building and maintaining the integrity of the bacterial cell membrane. This disruption ultimately
leads to the cessation of growth and bacterial cell death.

Bacterial Fatty Acid Synthesis (FASII)
Malonyl-CoA Next cycle
El tion Cycl < . .
(, onoatonSyes > bcyl-ACP]—»Gatty Amds]—»@ell Membrane Symhes@
Acetyl-CoA trans-2-enoyl-ACP Fabl (Enoyl-ACP Reductase)

Inhibition by AFN-1252

AFN-1252

Click to download full resolution via product page

Mechanism of action of AFN-1252 in the FASII pathway.

Experimental Protocols
Materials and Equipment

AFN-1252 tosylate powder

e Dimethyl sulfoxide (DMSO), sterile, cell culture grade

o Cation-adjusted Mueller-Hinton Broth (CAMHB), sterile
o Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile, disposable tips

o \ortex mixer
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96-well microtiter plates

Safety and Handling Precautions

As a specific Material Safety Data Sheet (MSDS) for AFN-1252 tosylate is not readily
available, it is prudent to handle the compound with caution.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

Handle the powder in a chemical fume hood to avoid inhalation.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Preparation of Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of AFN-1252 tosylate in

DMSO. Concentrations should be adjusted and reported as free-base equivalents in

subsequent dilutions.

Calculate Required Mass: Determine the mass of AFN-1252 tosylate (MW: 547.63 g/mol )
needed. For 1 mL of a 10 mM stock solution:

o Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 547.63 g/mol * 1000 mg/g = 5.476 mg

Weighing: Carefully weigh the calculated amount of AFN-1252 tosylate powder using an
analytical balance.

Dissolution: Add the weighed powder to a sterile, amber microcentrifuge tube. Add the
desired volume of sterile DMSO (e.g., 1 mL) to the tube.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. The solution
should be clear.

Storage: Store the stock solution at -20°C for long-term use (up to one year) or at -80°C (up
to two years).[5] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for MIC Testing
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This protocol follows the general principles of broth microdilution as specified by the Clinical
and Laboratory Standards Institute (CLSI).[2][4]

e Thaw Stock Solution: Thaw the 10 mM AFN-1252 tosylate stock solution at room
temperature.

 Intermediate Dilution: Prepare an intermediate dilution from the stock solution in sterile
DMSO or CAMHB. For example, to prepare a 100 ug/mL (free-base equivalent) working
stock:

o The free-base molecular weight is 375.42 g/mol .
o The stock solution concentration (10 mM) is equivalent to 3754.2 pg/mL of the free base.
o Perform a 1:37.54 dilution of the stock solution in the chosen diluent.

o Serial Dilutions: Perform two-fold serial dilutions of the intermediate solution in CAMHB
directly in a 96-well microtiter plate to achieve the final desired concentration range for the
MIC assay (e.g., 0.008 to 4 pg/mL).[4]

¢ Inoculation: Add the standardized bacterial inoculum to each well according to CLSI
guidelines.

 Incubation: Incubate the plates at 35°C for 20-24 hours.[4]

o Reading Results: Determine the MIC, which is the lowest concentration of AFN-1252 that
completely inhibits visible bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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